Pyridine, 2-methyl-3-(2-methyl-1-propenyl)-(9CI)

• CAS RN: 111422-54-9
• Molecular Formula: C10H13N
• Molecular Weight: 147.22 g/mol
• IUPAC Name: 2-methyl-3-(2-methylprop-1-enyl)pyridine
• InChI: InChI=1S/C10H13N/c1-8(2)7-10-5-4-6-11-9(10)3/h4-7H,1-3H3
• InChI Key: MELKDFPYXHTFOL-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=N1)C=C(C)C
• synonyms: Pyridine, 2-methyl-3-(2-methyl-1-propenyl)- (9CI)

Description

Pyridine, 2-methyl-3-(2-methyl-1-propenyl)-(9CI), commonly known as β-nicotene, is a chemical compound that belongs to the pyridine family. It is a colorless liquid with a strong odor and is used in various scientific research applications.

Mechanism Of Action

The exact mechanism of action of β-nicotene is not fully understood. However, it is believed to exert its pharmacological effects by modulating various signaling pathways in the body. It has been found to inhibit the production of inflammatory cytokines and reactive oxygen species, which are known to play a role in the development of various diseases.

Biochemical And Physiological Effects

β-nicotene has been found to exhibit several biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell proliferation. It has also been found to induce apoptosis in cancer cells and protect neurons from oxidative damage.

Advantages And Limitations For Lab Experiments

One advantage of using β-nicotene in lab experiments is its low toxicity. It has also been found to be stable under various experimental conditions. However, one limitation is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of β-nicotene. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in the treatment of cancer. Further studies are also needed to understand its mechanism of action and to optimize its pharmacological properties.
In conclusion, β-nicotene is a chemical compound that has been extensively studied for its pharmacological properties. It possesses anti-inflammatory, antioxidant, and anticancer properties and has potential applications in the treatment of various diseases. Further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of β-nicotene involves the reaction of 2-methyl-3-buten-2-ol with acetaldehyde in the presence of a catalyst. The resulting product is then treated with hydrochloric acid to yield β-nicotene.

Scientific Research Applications

β-nicotene has been extensively studied for its pharmacological properties. It has been found to possess anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.